Cas no 135762-90-2 (2-(cyanomethyl)(methyl)amino-2-phenylacetonitrile)

2-(cyanomethyl)(methyl)amino-2-phenylacetonitrile structure
135762-90-2 structure
Product Name:2-(cyanomethyl)(methyl)amino-2-phenylacetonitrile
CAS No:135762-90-2
MF:C11H11N3
MW:185.225141763687
CID:1239000
PubChem ID:11240871
Update Time:2025-04-20

2-(cyanomethyl)(methyl)amino-2-phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, a-[(cyanomethyl)methylamino]-
    • N-(α-cyanobenzyl)-N-(cyanomethyl)methylamine
    • 2-[(cyanomethyl)(methyl)amino]-2-phenylacetonitrile
    • 135762-90-2
    • EN300-192682
    • SCHEMBL12138866
    • N-(alpha-Cyanobenzyl)-N-(cyanomethyl)methylamine
    • 2-[cyanomethyl(methyl)amino]-2-phenylacetonitrile
    • 2-(cyanomethyl)(methyl)amino-2-phenylacetonitrile
    • Inchi: 1S/C11H11N3/c1-14(8-7-12)11(9-13)10-5-3-2-4-6-10/h2-6,11H,8H2,1H3
    • InChI Key: UCLKVGMGSSKLNY-UHFFFAOYSA-N
    • SMILES: N(C)(CC#N)C(C#N)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 185.09543
  • Monoisotopic Mass: 185.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 50.8Ų

Experimental Properties

  • PSA: 50.82

2-(cyanomethyl)(methyl)amino-2-phenylacetonitrile Pricemore >>

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